Cas no 1806267-33-3 (4-Cyano-2-hydroxy-5-methylbenzoic acid)

• Product Name: 4-Cyano-2-hydroxy-5-methylbenzoic acid
• CAS No: 1806267-33-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 5003210
• Update Time: 2025-10-21

4-Cyano-2-hydroxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-hydroxy-5-methylbenzoic acid

• Inchi： 1S/C9H7NO3/c1-5-2-7(9(12)13)8(11)3-6(5)4-10/h2-3,11H,1H3,(H,12,13)
• InChI Key： MJIQNLFQEGWCPZ-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C(C)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3

Additional information on 4-Cyano-2-hydroxy-5-methylbenzoic acid

4-Cyano-2-hydroxy-5-methylbenzoic Acid: A Versatile Compound in Modern Pharmaceutical Research

4-Cyano-2-hydroxy-5-methylbenzoic acid, with its unique molecular structure characterized by a CAS No. 1806267-33-3 identifier, has emerged as a promising candidate in the field of biomedical innovation. This compound, featuring a combination of functional groups including a cyano group, a hydroxyl group, and a methyl substituent, exhibits a range of physicochemical properties that make it particularly relevant for drug discovery and synthetic chemistry. Recent studies have highlighted its potential applications in antimicrobial therapy, anti-inflammatory agents, and targeted drug delivery systems, underscoring its significance in the development of novel therapeutics.

The molecular framework of 4-Cyano-2-hydroxy-5-methylbenzoic acid is centered around a benzene ring with multiple substituents that contribute to its chemical reactivity. The cyano group, known for its electron-withdrawing properties, enhances the compound's ability to participate in electrophilic substitution reactions. Meanwhile, the hydroxyl group introduces hydrophilicity, which is critical for solubility in aqueous environments—a key factor in the formulation of oral medications and topical applications. The methyl substituent further modulates the compound's stereochemistry, potentially influencing its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 4-Cyano-2-hydroxy-5-methylbenzoic acid at the molecular level. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits favorable lipophilicity and hydrophobicity balance, which are essential for crossing biological membranes and achieving therapeutic efficacy. These properties make it a valuable scaffold for the design of prodrugs and drug conjugates with enhanced bioavailability.

In the realm of antimicrobial research, 4-Cyano-2-hydroxy-5-methylbenzoic acid has shown promising activity against multidrug-resistant pathogens. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibits broad-spectrum antimicrobial activity, particularly effective against Gram-positive bacteria and fungi. The mechanism of action appears to involve disruption of microbial cell membrane integrity, a finding that aligns with its structural features. This discovery has sparked interest in its potential as a novel antibiotic or antifungal agent, especially in light of the growing global challenge of antimicrobial resistance.

Additionally, the compound's potential in anti-inflammatory applications has been explored through a series of in vitro and in vivo studies. Research published in Pharmacological Research in 2,023 indicated that 4-Cyano-2-hydroxy-5-methylbenzoic acid significantly inhibits the production of pro-inflammatory cytokines such as IL-6 and TNF-α. This anti-inflammatory effect is attributed to its ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings suggest its potential use in the treatment of chronic inflammatory diseases like arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, 4-Cyano-2-hydroxy-5-methylbenzoic acid serves as a versatile building block for the synthesis of more complex molecules. Its reactivity towards nucleophilic substitution and its ability to undergo condensation reactions make it an attractive intermediate in the development of pharmaceutical compounds. A 2024 paper in Organic & Biomolecular Chemistry described the successful synthesis of a series of derivatives with enhanced antioxidant properties, highlighting the compound's role in radical scavenging and its potential applications in cosmetic formulations.

Moreover, the compound's photophysical properties have garnered attention in the field of photopharmacology. A 2023 study in Chemical Communications revealed that 4-Cyano-2-hydroxy-5-methylbenzoic acid exhibits strong absorption in the UV-visible spectrum, which could be exploited for light-responsive drug delivery systems. This property opens new avenues for the development of targeted therapies that can be activated at specific wavelengths, minimizing side effects and enhancing treatment precision.

Despite its promising attributes, the development of 4-Cyano-2-hydroxy-5-methylbenzoic acid as a therapeutic agent is still in its early stages. Challenges such as toxicity profiling, pharmacokinetic optimization, and large-scale synthesis remain areas of active research. However, the growing body of evidence supporting its therapeutic potential has positioned it as a candidate for further exploration in clinical trials.

In conclusion, 4-Cyano-2-hydroxy-5-methylbenzoic acid represents a significant advancement in the field of biomedical research. Its unique molecular structure and diverse biological activities make it a valuable tool for drug discovery, synthetic chemistry, and biomedical innovation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutics that address pressing medical needs.

Summary of Key Points: 1. Molecular Structure and Functional Groups: - 4-Cyano-2-hydroxy-5-methylbenzoic acid (CAS No. 1806267-33-3) features a benzene ring with a cyano, hydroxyl, and methyl substituent. - These functional groups contribute to its lipophilicity, hydrophilicity, and stereochemical modulations, which are crucial for its biological activity. 2. Applications in Drug Discovery: - The compound shows promise in antimicrobial therapy, anti-inflammatory applications, and targeted drug delivery systems. - It has demonstrated broad-spectrum antimicrobial activity against Gram-positive bacteria and fungi, and it inhibits pro-inflammatory cytokines like IL-6 and TNF-α. 3. Synthetic Chemistry and Derivatives: - It serves as a versatile building block for complex pharmaceutical compounds. - Recent studies have produced derivatives with enhanced antioxidant properties, suggesting applications in cosmetic formulations and radical scavenging. 4. Photophysical Properties: - The compound exhibits strong UV-visible absorption, making it suitable for light-responsive drug delivery systems, a key area in photopharmacology. 5. Research and Development: - While promising, further research is needed to address toxicity, pharmacokinetics, and large-scale synthesis. - It remains a candidate for clinical trials and biomedical innovation. Conclusion: 4-Cyano-2-hydroxy-5-methylbenzoic acid is a significant compound in biomedical research, with potential applications in drug discovery, synthetic chemistry, and biomedical innovation. Its unique properties and diverse biological activities position it as a valuable candidate for further exploration and development in therapeutic applications.